Cas no 588685-93-2 (5-(4,5-dimethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol)
588685-93-2 structure
Product Name:5-(4,5-dimethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
CAS No:588685-93-2
MF:C9H11N3S2
MW:225.333738565445
MDL:MFCD03423432
CID:869604
Update Time:2026-04-29
5-(4,5-dimethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 5-(4,5-Dimethylthiophen-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
- 5-(4,5-Dimethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
- 5-(4,5-dimethylthiophen-3-yl)-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
- AC1NLYLE
- ALBB-003181
- BBL016751
- CTK6C5883
- MolPort-001-574-197
- STK434018
- 5-(4,5-dimethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
-
- MDL: MFCD03423432
- Inchi: InChI=1S/C9H11N3S2/c1-5-6(2)14-4-7(5)8-10-11-9(13)12(8)3/h4H,1-3H3,(H,11,13)
- InChI Key: YEQRMXBSHBPNAE-UHFFFAOYSA-N
- SMILES: CC1=C(C)SC=C1C2=NN=C(N2C)S
Computed Properties
- Exact Mass: 225.03963
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
Experimental Properties
- Density: 1.39
- Boiling Point: 321.3°C at 760 mmHg
- Flash Point: 148.1°C
- Refractive Index: 1.718
- PSA: 27.63
5-(4,5-dimethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D458810-50mg |
5-(4,5-dimethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol |
588685-93-2 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D458810-100mg |
5-(4,5-dimethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol |
588685-93-2 | 100mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D458810-500mg |
5-(4,5-dimethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol |
588685-93-2 | 500mg |
$ 275.00 | 2022-06-05 | ||
| abcr | AB214393-1 g |
5-(4,5-Dimethyl-3-thienyl)-4-methyl-4H-1,2,4-triazole-3-thiol; 95% |
588685-93-2 | 1 g |
€230.10 | 2023-07-20 | ||
| abcr | AB214393-5 g |
5-(4,5-Dimethyl-3-thienyl)-4-methyl-4H-1,2,4-triazole-3-thiol; 95% |
588685-93-2 | 5 g |
€749.60 | 2023-07-20 | ||
| Crysdot LLC | CD11099067-5g |
5-(4,5-Dimethylthiophen-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol |
588685-93-2 | 95+% | 5g |
$398 | 2024-07-18 | |
| A2B Chem LLC | AG71516-1g |
5-(4,5-Dimethylthien-3-yl)-4-methyl-4h-1,2,4-triazole-3-thiol |
588685-93-2 | 95% | 1g |
$118.00 | 2024-04-19 | |
| A2B Chem LLC | AG71516-5g |
5-(4,5-Dimethylthien-3-yl)-4-methyl-4h-1,2,4-triazole-3-thiol |
588685-93-2 | 95% | 5g |
$441.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1390448-1g |
5-(4,5-Dimethylthiophen-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol |
588685-93-2 | 95+% | 1g |
¥2052.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1390448-5g |
5-(4,5-Dimethylthiophen-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol |
588685-93-2 | 95+% | 5g |
¥7200.00 | 2024-05-07 |
5-(4,5-dimethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
588685-93-2 (5-(4,5-dimethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol) Related Products
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